Cas no 14478-73-0 (1,2,4,5-Tetrazine,1,4-dihydro-3,6-diphenyl-)

1,2,4,5-Tetrazine,1,4-dihydro-3,6-diphenyl- structure
14478-73-0 structure
Product Name:1,2,4,5-Tetrazine,1,4-dihydro-3,6-diphenyl-
CAS No:14478-73-0
MF:C14H12N4
MW:236.27188205719
CID:173880
PubChem ID:26707
Update Time:2025-04-19

1,2,4,5-Tetrazine,1,4-dihydro-3,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Tetrazine,1,4-dihydro-3,6-diphenyl-
    • 3,6-diphenyl-1,4-dihydro-1,2,4,5-tetrazine
    • 1,2-Dihydro-3,6-diphenyl-1,2,4,5-tetrazin
    • 1,4-Dihydro-3,6-diphenyl-1,2,4,5-tetrazine
    • 3,6-diphenyl-1,2(4)-dihydro-1,2,4,5-tetrazine
    • 3,6-Diphenyl-1,2-dihydro-[1,2,4,5]tetrazin
    • 3,6-Diphenyl-1,2-dihydro-[1,2,4,5]tetrazine
    • 3,6-diphenyl-1,2-dihydro-1,2,4,5-tetrazine
    • 3,6-diphenyl-1,2-dihydro-s-tetrazine
    • Benzamidrazone hydrochlorid
    • NSC114059
    • s-Tetrazine, 1,4-dihydro-3,6-diphenyl-
    • T0401-0150
    • CCG-46293
    • 1,4-DIHYDRO-3,6-DIPHENYL-S-TETRAZINE
    • NSC 114059
    • TimTec1_007236
    • Cambridge id 5313355
    • CHEMBL17378
    • AKOS001027513
    • HMS1554I20
    • 1,2-Dihydro-3,6-diphenyl-S-tetrazine
    • UNII-J3RAC3A48O
    • EU-0050917
    • 14478-73-0
    • 1,2,4,5-TETRAZINE, 1,4-DIHYDRO-3,6-DIPHENYL-
    • 3,6-Diphenyl-1,2-dihydro-1,2,4,5-tetraazine
    • DTXSID30162802
    • SR-01000510657
    • SR-01000510657-1
    • 3,6-Diphenyl-1,2-dihydro-1,2,4,5-tetraazine #
    • S-TETRAZINE, 1,2-DIHYDRO-3,6-DIPHENYL-
    • AKOS000639800
    • NSC-114059
    • AB00080205-01
    • 1,2,4,5-Tetrazine, 1,2-dihydro-3,6-diphenyl-
    • SR-01000510657-2
    • 1,2-DIHYDRO-3,6-DIPHENYL-1,2,4,5-TETRAZINE
    • J3RAC3A48O
    • SCHEMBL11154267
    • SCHEMBL21679634
    • Inchi: 1S/C14H12N4/c1-3-7-11(8-4-1)13-15-17-14(18-16-13)12-9-5-2-6-10-12/h1-10H,(H,15,16)(H,17,18)
    • InChI Key: VEYRTZVLYXCVCX-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=NNC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 236.10636
  • Monoisotopic Mass: 236.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.8A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.23
  • Boiling Point: 365.6°Cat760mmHg
  • Flash Point: 174.9°C
  • Refractive Index: 1.672
  • PSA: 48.78

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